Cas no 1806336-63-9 (Ethyl 6-methyl-2,3,4-trifluorobenzoate)

• Product Name: Ethyl 6-methyl-2,3,4-trifluorobenzoate
• CAS No: 1806336-63-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5008010
• Update Time: 2025-06-11

Ethyl 6-methyl-2,3,4-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2,3,4-trifluorobenzoate

• Inchi： 1S/C10H9F3O2/c1-3-15-10(14)7-5(2)4-6(11)8(12)9(7)13/h4H,3H2,1-2H3
• InChI Key： NWMBOADPQWPVNM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C)=C1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 6-methyl-2,3,4-trifluorobenzoate

Ethyl 6-methyl-2,3,4-trifluorobenzoate (CAS No. 1806336-63-9): A Comprehensive Overview

Ethyl 6-methyl-2,3,4-trifluorobenzoate, identified by its CAS number 1806336-63-9, is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, exhibits a range of potential applications that span from agrochemicals to medicinal chemistry. The presence of multiple fluorine atoms in its molecular structure imparts distinct physicochemical properties, making it a subject of intense study for its reactivity and functionality.

The< strong>Ethyl 6-methyl-2,3,4-trifluorobenzoate molecule consists of a benzoic acid backbone substituted with a methyl group at the 6-position and three fluorine atoms at the 2, 3, and 4 positions. This specific arrangement of substituents contributes to its high lipophilicity and metabolic stability, which are critical factors in drug design. The compound's ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a versatile scaffold for developing novel bioactive molecules.

In recent years, the< strong>fluorinated benzoates have been extensively explored due to their broad spectrum of biological activities. Among these derivatives, Ethyl 6-methyl-2,3,4-trifluorobenzoate has shown promise in several areas. One notable application is in the development of fluorinated pharmaceuticals, where the incorporation of fluorine atoms enhances the binding affinity and selectivity of drug candidates. For instance, studies have demonstrated that fluorinated benzoates can serve as key intermediates in the synthesis of antiviral and anticancer agents.

The< strong>CAS No. 1806336-63-9 identifier ensures precise chemical characterization and traceability, which are essential for regulatory compliance and industrial applications. Researchers have leveraged this compound in various synthetic protocols to develop more complex molecules with tailored properties. The< strong>Ethyl 6-methyl-2,3,4-trifluorobenzoate's reactivity allows for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have facilitated a deeper understanding of the< strong>Ethyl 6-methyl-2,3,4-trifluorobenzoate's interactions with biological targets. Molecular modeling studies have revealed that the compound can effectively modulate enzyme activity by binding to specific pockets on protein surfaces. This insight has guided the optimization of lead compounds for therapeutic applications. Additionally, the< strong>fluorinated aromatic ring system has been shown to improve pharmacokinetic profiles by enhancing solubility and reducing metabolic degradation.

The< strong>Ethyl 6-methyl-2,3,4-trifluorobenzoate market is poised for growth due to increasing demand in pharmaceutical research and agrochemical formulations. Its unique properties make it a valuable building block for synthesizing high-performance materials with applications ranging from coatings to electronic devices. As synthetic methodologies continue to evolve, the accessibility and scalability of this compound will further drive its adoption across multiple industries.

In conclusion, Ethyl 6-methyl-2,3,4-trifluorobenzoate (CAS No. 1806336-63-9) represents a significant advancement in fluorinated chemical synthesis. Its structural features and functional versatility position it as a cornerstone in medicinal chemistry and material science. Ongoing research efforts are expected to unlock new applications for this compound, reinforcing its importance in both academic and industrial settings.